2-Phenyl-2,3-dihydrofuran

• CAS RN: 33732-62-6
• Molecular Formula: C10H10O
• Molecular Weight: 146.19 g/mol
• IUPAC Name: 2-phenyl-2,3-dihydrofuran
• InChI: InChI=1S/C10H10O/c1-2-5-9(6-3-1)10-7-4-8-11-10/h1-6,8,10H,7H2
• InChI Key: PQHIJMWKRKSDNQ-UHFFFAOYSA-N
• Canonical SMILES: C1C=COC1C2=CC=CC=C2

Description

2-Phenyl-2,3-dihydrofuran is a useful research compound. Its molecular formula is C10H10O and its molecular weight is 146.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Table 1, Entry 5. In the reaction tube were mixed iodobenzene (0.102 g, 0.5 mmol), dihydrofuran (0.350 g, 5.0 mmol), palladium acetate (0.00281 g, 0.0125 mmol), potassium acetate (0.147 g,1.5 mmol), n-Bu4NCl (0.139 g, 0.5 mmol), triphenylphosphine (0.00328 g, 0.0125 mmol) and 1.0 ml DMF.under nitrogen. The contents of the flask were irradiated for 6.00 min with an effect of 60 W. After cooling, the product mixture was poured into 25 ml water and was extracted three times with 25 ml DCM. The combined extracts were washed with 25 ml water and concentrated to an oil. The crude product was purified by column chromatography on silica gel using pentaneldiethyl ether (19/1) as the eluent. The yield was 58% (yellow oil).